Cas no 39503-58-7 (Methyl 5-bromo-2-methoxy-4-methylbenzoate)

• Product Name: Methyl 5-bromo-2-methoxy-4-methylbenzoate
• CAS No: 39503-58-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD11045603
• CID: 1030516
• PubChem ID: 21043961
• Update Time: 2025-04-20

Methyl 5-bromo-2-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methoxy-4-methylbenzoate
• 5-Brom-2-methoxy-4-methylbenzoesaeuremethylester
• 5-Brom-2-methoxy-4-methyl-benzoesaeuremethylester
• 5-Brom-2-methoxy-4-methyl-benzoesaeure-methylester
• 5-bromo-2-methoxy-4-methyl-benzoic acid methyl ester
• AK133856
• CTK8E2390
• FT-0654415
• KB-145655
• methyl 5-bromo-4-methyl-2-(methyloxy)benzoate
• SBB067785
• SureCN166802
• Z1269138692
• MFCD11045603
• DB-069822
• DS-4726
• SCHEMBL166802
• DIQFMWHELJHNFZ-UHFFFAOYSA-N
• DTXSID70610332
• SY111614
• 39503-58-7
• AKOS015852283
• EN300-7369439
• CS-W020495
• A824580
• F52678
• methyl 5-bromo-2-methoxy-4-methyl-benzoate
• METHYL5-BROMO-2-METHOXY-4-METHYLBENZOATE
• Benzoic acid, 5-bromo-2-methoxy-4-methyl-, methyl ester

• MDL： MFCD11045603
• Inchi： 1S/C10H11BrO3/c1-6-4-9(13-2)7(5-8(6)11)10(12)14-3/h4-5H,1-3H3
• InChI Key： DIQFMWHELJHNFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1C)OC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53